Cas no 777857-43-9 (3-(3-tert-Butyl-5-methyl-7-oxo-7H-furo3,2-g-chromen-6-yl)propanoic acid)

• Product Name: 3-(3-tert-Butyl-5-methyl-7-oxo-7H-furo3,2-g-chromen-6-yl)propanoic acid
• CAS No: 777857-43-9
• MF: C₁₉H₂₀O₅
• MW: 328.359106063843
• MDL: MFCD03851970
• CID: 3141797
• PubChem ID: 907349
• Update Time: 2025-06-08

3-(3-tert-Butyl-5-methyl-7-oxo-7H-furo3,2-g-chromen-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(tert-Butyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid
• 777857-43-9
• MLS000778352
• AKOS001893137
• IDI1_030428
• 3-(3-(tert-Butyl)-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoicacid
• BBL030160
• DTXSID001132286
• HMS2757A17
• 3-(3-tert-butyl-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid
• CHEMBL1423133
• VS-09646
• STK713391
• HMS1514I22
• 3-(3-tert-Butyl-5-methyl-7-oxo-7H-furo[3,2-g]-chromen-6-yl)propanoic acid
• MFCD03851970
• 3-(1,1-Dimethylethyl)-5-methyl-7-oxo-7H-furo[3,2-g][1]benzopyran-6-propanoic acid
• 3-(3-tert-butyl-5-methyl-7-oxofuro[3,2-g]chromen-6-yl)propanoic acid
• 3-(3-tert-Butyl-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)-propionic acid
• SMR000415146
• EN300-303061
• ChemDiv3_014630
• 3-{3-tert-butyl-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl}propanoic acid
• 3-(3-tert-Butyl-5-methyl-7-oxo-7H-furo3,2-g-chromen-6-yl)propanoic acid

• MDL： MFCD03851970
• Inchi： 1S/C19H20O5/c1-10-11(5-6-17(20)21)18(22)24-16-8-15-13(7-12(10)16)14(9-23-15)19(2,3)4/h7-9H,5-6H2,1-4H3,(H,20,21)
• InChI Key： RSZGOILSNWBLCB-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=C3C(C)=C(C(=O)OC3=CC1=2)CCC(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 328.13107373Da
• Monoisotopic Mass: 328.13107373Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.7Ų

3-(3-tert-Butyl-5-methyl-7-oxo-7H-furo3,2-g-chromen-6-yl)propanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Linear furanocoumarins

Additional information on 3-(3-tert-Butyl-5-methyl-7-oxo-7H-furo3,2-g-chromen-6-yl)propanoic acid

Introduction to 3-(3-tert-Butyl-5-methyl-7-oxo-7H-furo[3,2-g]-chromen-6-yl)propanoic acid (CAS No. 777857-43-9)

3-(3-tert-Butyl-5-methyl-7-oxo-7H-furo[3,2-g]-chromen-6-yl)propanoic acid, identified by its CAS number 777857-43-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of chromen derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of a furyl ring fused with a chromene core, along with specific substituents such as 3-tert-butyl and 5-methyl, contributes to its unique chemical properties and biological relevance.

The furo[3,2-g]-chromene scaffold is a privileged structure in medicinal chemistry, often exhibiting notable pharmacological effects. The 7-oxo substituent at the 7-position of the chromene ring introduces a carbonyl group, which can participate in hydrogen bonding interactions and influence the compound's solubility and metabolic stability. Additionally, the 6-yld group linked to a propanoic acid moiety at the 3-position of the furyl ring adds another layer of structural complexity, potentially affecting the compound's binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of such complex molecules with biological receptors. The 3-tert-butyl group, for instance, is known to enhance lipophilicity and metabolic stability, while the 5-methyl substituent can influence electronic distribution across the aromatic system. These features make 3-(3-tert-butyl-5-methyl-7-oxo-7H-furo[3,2-g]-chromen-6-yl)propanoic acid a promising candidate for further investigation in drug discovery programs.

In vitro studies have begun to uncover the potential pharmacological properties of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory and oxidative stress pathways. The furochrome core has been shown to interact with various biological targets, including cytochrome P450 enzymes and nuclear receptors, which are critical in drug metabolism and signaling pathways. The propanoic acid side chain further extends its potential utility by allowing modifications that could enhance bioavailability or target specificity.

The synthesis of 3-(3-tert-butyl-5-methyl-7-oxo-7H-furo[3,2-g]-chromen-6-yl)propanoic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful regioselective functionalization of the chromene ring and introduction of the furyl substituents. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic system efficiently. These methodologies not only improve yield but also allow for scalable production, which is essential for preclinical and clinical studies.

The pharmacokinetic profile of this compound is another area of active research. The balance between lipophilicity and polarizability determines its absorption, distribution, metabolism, and excretion (ADME) properties. Computational tools like Quantitative Structure-Affinity Relationship (QSAR) models have been utilized to predict these properties based on its molecular structure. Such predictions are crucial for optimizing lead compounds before they enter more costly and time-consuming experimental phases.

Current research in medicinal chemistry emphasizes the development of multitarget-directed ligands (MTDLs), which simultaneously interact with multiple biological targets to achieve therapeutic effects. The structural features of 3-(3-tert-butyl-5-methyl-7-oxo-7H-furo[3,2-g]-chromen-6-yld)propanoic acid make it a candidate for this approach. By modulating different pharmacophores within its structure, researchers can fine-tune its activity against multiple disease-related pathways.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market today are derived from natural products or their analogs. The chromen-furyl hybrid represents a synthetic equivalent of such natural scaffolds, offering a rich chemical space for exploration. Researchers are increasingly leveraging natural product-inspired designs to develop novel therapeutics with improved efficacy and reduced side effects.

Future directions in the study of 777857-43-9 include exploring its potential as an intermediate in more complex drug molecules or as a standalone therapeutic agent. Preclinical studies are needed to evaluate its safety profile and therapeutic potential in animal models before human trials can commence. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating this promising compound into viable treatments for human diseases.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how researchers identify and optimize lead compounds. Predictive models can now screen vast chemical libraries virtualy identify promising candidates like 777857_43_9, saving significant time and resources compared traditional experimental approaches. These computational tools also help predict ADMET properties early in the discovery process